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Compound of Interest

Compound Name: Di(2-ethylhexyl) azelate-d14

Cat. No.: B12399876

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Di(2-ethylhexyl) azelate-d14. The following
procedural guidance is based on the safety data sheet for Di(2-ethylhexyl) azelate, as a
specific SDS for the deuterated form was not available. Deuteration is not expected to alter the
fundamental chemical hazards of the compound.

Chemical Information:
o Name: Di(2-ethylhexyl) azelate-d14
e Synonyms: Dioctyl azelate-d14, DOZ-d14

e CAS Number: Not available for the deuterated form. The non-deuterated form is CAS 103-
24-2.

Hazard Assessment:

Di(2-ethylhexyl) azelate is not classified as a hazardous substance or mixture. However, it is
recommended to handle it with standard laboratory precautions.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment should be worn to minimize exposure and ensure
personal safety during handling.
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PPE Category Specification

) Chemical safety goggles or glasses with side
Eye Protection )
shields.

Chemically resistant gloves (e.g., Nitrile,

Hand Protection Neoprene). Gloves must be inspected prior to
use.[1]
Body Protection A standard laboratory coat.[1]

Not generally required. If handling generates
Respiratory Protection dust, a NIOSH-approved dust respirator should
be used.[1]

Operational Plan: Handling and Storage

Proper handling and storage are essential to maintain the integrity of the compound and the
safety of the laboratory environment.

Handling:

¢ Ventilation: Ensure adequate ventilation in the handling area. A fume hood may be used as
an additional precaution.

« Avoid Contact: Prevent contact with skin and eyes by wearing the appropriate PPE.
o Aerosol Generation: Avoid creating dust or aerosols during handling.

e Hygiene: Practice good laboratory hygiene. Wash hands thoroughly after handling.
Storage:

o Container: Keep the container tightly closed.

o Conditions: Store in a cool, dry, and well-ventilated place.

Disposal Plan
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Dispose of Di(2-ethylhexyl) azelate-d14 and any contaminated materials in accordance with
all applicable local, state, and federal regulations.

Waste Disposal:

¢ Unused Product: Dispose of as an unused chemical product. It is recommended to entrust
disposal to a licensed waste disposal company.[2]

o Contaminated Packaging: Dispose of as unused product.[1] Before disposal, remove
contents completely.[2]

o Contaminated Materials: Any materials used for cleanup (e.g., absorbent pads, gloves)
should be placed in a sealed, properly labeled container and disposed of as chemical waste.

Spill Response:
o Evacuate: Clear the immediate area of all personnel.
o Ventilate: Ensure the area is well-ventilated.

o Contain: For small spills, use an inert absorbent material (e.g., sand, earth) to contain the
spill.

o Collect: Carefully sweep or scoop up the absorbed material and place it into a designated,
labeled waste container for disposal.

e Clean: Clean the spill area thoroughly with soap and water.

Experimental Workflow and Safety Protocol
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Workflow for Handling Di(2-ethylhexyl) azelate-d14
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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